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Compound of Interest

Compound Name: Omeprazole sulfide-d3

Cat. No.: B602696 Get Quote

Technical Guide: Omeprazole Sulfide-d3
Audience: Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive technical overview of Omeprazole sulfide-
d3, a deuterated analog of an active metabolite of Omeprazole. It is primarily utilized as an

internal standard for the precise quantification of Omeprazole sulfide in various biological

matrices using mass spectrometry-based assays.[1][2][3] This guide details its chemical

structure, physicochemical properties, typical analytical methodologies, and its role in metabolic

studies. The information is intended to support professionals in drug metabolism,

pharmacokinetics, and analytical chemistry.

Chemical Identity and Physicochemical Properties
Omeprazole sulfide-d3 is the isotopically labeled version of Omeprazole sulfide, a key

metabolite of the proton pump inhibitor Omeprazole.[3][4] The deuterium labeling provides a

distinct mass signature, making it an ideal internal standard for bioanalytical studies.[3]

Data Summary
The key chemical and physical properties of Omeprazole sulfide-d3 are summarized in the

table below for easy reference and comparison.
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Property Value Citation(s)

IUPAC Name

2-[[(4-methoxy-3,5-

dimethylpyridin-2-

yl)methyl]sulfanyl]-6-

(trideuteriomethoxy)-1H-

benzimidazole

[5]

Synonyms

OMEP sulfide-d3, OMP

sulfide-d3, Ufiprazole-d3,

Pyrmetazole-d3

[1][2]

CAS Number 922730-98-1 [5][6][7][8]

Molecular Formula C₁₇H₁₆D₃N₃O₂S [1][2][6][8][9]

Molecular Weight 332.4 g/mol [1][2][5]

Exact Mass 332.13862827 Da [5]

Appearance
Solid; Pale yellow or White to

off-white powder
[2][6][10]

Purity
Typically ≥98%; ≥99%

deuterated forms (d1-d3)
[1][2][6]

Solubility

Soluble in Acetonitrile,

Chloroform, DMSO, DMF,

Ethanol

[1][2][10]

InChI

InChI=1S/C17H19N3O2S/c1-

10-8-18-15(11(2)16(10)22-4)9-

23-17-19-13-6-5-12(21-3)7-

14(13)20-17/h5-8H,9H2,1-

4H3,(H,19,20)/i3D3

[5]

InChIKey
XURCIPRUUASYLR-

HPRDVNIFSA-N
[5]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Omeprazole-d3-Sulfide
https://www.biomol.com/products/chemicals/reference-standards/omeprazole-sulfide-d3-cay40260-1
https://www.caymanchem.com/product/40260/omeprazole-sulfide-d3
https://pubchem.ncbi.nlm.nih.gov/compound/Omeprazole-d3-Sulfide
https://esschemco.com/wp-content/uploads/2022/03/Omeprazole-D3-Sulfide.pdf
https://www.pharmaffiliates.com/en/922731-00-8-omeprazole-d3-sulfide-pasti070210.html
https://acanthusresearch.com/products/labeled-drug-metabolites-reference-standards/omeprazole-sulphide-d3/
https://www.biomol.com/products/chemicals/reference-standards/omeprazole-sulfide-d3-cay40260-1
https://www.caymanchem.com/product/40260/omeprazole-sulfide-d3
https://esschemco.com/wp-content/uploads/2022/03/Omeprazole-D3-Sulfide.pdf
https://acanthusresearch.com/products/labeled-drug-metabolites-reference-standards/omeprazole-sulphide-d3/
https://clearsynth.com/product/omeprazole-13c--d3-sulfide
https://www.biomol.com/products/chemicals/reference-standards/omeprazole-sulfide-d3-cay40260-1
https://www.caymanchem.com/product/40260/omeprazole-sulfide-d3
https://pubchem.ncbi.nlm.nih.gov/compound/Omeprazole-d3-Sulfide
https://pubchem.ncbi.nlm.nih.gov/compound/Omeprazole-d3-Sulfide
https://www.caymanchem.com/product/40260/omeprazole-sulfide-d3
https://esschemco.com/wp-content/uploads/2022/03/Omeprazole-D3-Sulfide.pdf
https://www.chemodex.com/products/omeprazole-sulfide/
https://www.biomol.com/products/chemicals/reference-standards/omeprazole-sulfide-d3-cay40260-1
https://www.caymanchem.com/product/40260/omeprazole-sulfide-d3
https://esschemco.com/wp-content/uploads/2022/03/Omeprazole-D3-Sulfide.pdf
https://www.biomol.com/products/chemicals/reference-standards/omeprazole-sulfide-d3-cay40260-1
https://www.caymanchem.com/product/40260/omeprazole-sulfide-d3
https://www.chemodex.com/products/omeprazole-sulfide/
https://pubchem.ncbi.nlm.nih.gov/compound/Omeprazole-d3-Sulfide
https://pubchem.ncbi.nlm.nih.gov/compound/Omeprazole-d3-Sulfide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602696?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


SMILES

[2H]C([2H])

([2H])OC1=CC2=C(C=C1)N=C

(N2)SCC3=NC=C(C(=C3C)OC

)C

[5]

Chemical Structure and Synthesis
Chemical Structure
The chemical structure of Omeprazole sulfide-d3 consists of a benzimidazole ring linked to a

pyridine ring through a methylsulfanyl bridge. The deuterium atoms are located on the methoxy

group attached to the benzimidazole moiety.

Caption: 2D Chemical Structure of Omeprazole Sulfide-d3.

General Synthesis Pathway
Omeprazole sulfide is a key intermediate in the synthesis of Omeprazole.[10][11] The synthesis

generally involves the coupling of a substituted benzimidazole moiety with a substituted

pyridine moiety. The deuterated analog is synthesized by utilizing a deuterated starting

material, specifically 6-(methoxy-d3)-1H-benzimidazole-2-thiol.

6-(methoxy-d3)-1H-
benzimidazole-2-thiol

Coupling Reaction
(Base-catalyzed nucleophilic substitution)

2-(chloromethyl)-3,5-dimethyl
-4-methoxypyridine

Omeprazole Sulfide-d3Purification

Click to download full resolution via product page

Caption: General synthesis workflow for Omeprazole Sulfide-d3.

Experimental Protocols and Methodologies
Omeprazole sulfide-d3's primary application is as an internal standard (IS) for the

quantification of its non-labeled counterpart in biological samples by LC-MS or GC-MS.[1][2][3]
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Quantification of Omeprazole Sulfide using LC-MS/MS
This protocol outlines a general methodology for using Omeprazole sulfide-d3 as an internal

standard. Specific parameters must be optimized for the particular instrument and matrix.

Objective: To quantify Omeprazole sulfide in a plasma sample.

Materials:

Blank plasma

Omeprazole sulfide (analytical standard)

Omeprazole sulfide-d3 (internal standard)

Acetonitrile (ACN)

Formic Acid

Water (LC-MS grade)

HPLC or UPLC system coupled to a tandem mass spectrometer (MS/MS)

Protocol:

Preparation of Stock Solutions:

Prepare a 1 mg/mL stock solution of Omeprazole sulfide and Omeprazole sulfide-d3 (IS)

in methanol or acetonitrile.

Preparation of Calibration Standards and Quality Controls (QCs):

Serially dilute the Omeprazole sulfide stock solution to prepare calibration standards at

various concentrations (e.g., 1-1000 ng/mL) by spiking into blank plasma.

Prepare QC samples at low, medium, and high concentrations in the same manner.

Sample Preparation (Protein Precipitation):
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To 100 µL of plasma sample (calibrator, QC, or unknown), add 20 µL of the IS working

solution (e.g., 500 ng/mL Omeprazole sulfide-d3).

Vortex briefly to mix.

Add 300 µL of cold acetonitrile to precipitate proteins.

Vortex vigorously for 1 minute.

Centrifuge at 12,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean vial for LC-MS/MS analysis.

LC-MS/MS Analysis:

LC Conditions (Example):

Column: C18 column (e.g., 2.1 x 50 mm, 1.8 µm)

Mobile Phase A: 0.1% Formic Acid in Water

Mobile Phase B: 0.1% Formic Acid in Acetonitrile

Gradient: A suitable gradient to separate the analyte from matrix components (e.g., start

at 10% B, ramp to 90% B).

Flow Rate: 0.4 mL/min

Injection Volume: 5 µL

MS/MS Conditions (Example):

Ionization Mode: Electrospray Ionization Positive (ESI+)

MRM Transitions: Monitor specific precursor-to-product ion transitions.

Omeprazole Sulfide: e.g., m/z 330.4 → [product ion][12]

Omeprazole Sulfide-d3 (IS): e.g., m/z 333.4 → [corresponding product ion][9]
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Optimize collision energy and other MS parameters for maximum signal intensity.

Data Analysis:

Construct a calibration curve by plotting the peak area ratio (Analyte/IS) against the

nominal concentration of the calibration standards.

Use a weighted (e.g., 1/x²) linear regression to fit the curve.

Determine the concentration of Omeprazole sulfide in the unknown samples by

interpolating their peak area ratios from the calibration curve.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b602696?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation

Instrumental Analysis

Data Processing

Plasma Sample

Spike with
Omeprazole sulfide-d3 (IS)

Protein Precipitation
(Cold Acetonitrile)

Centrifuge & Collect
Supernatant

Inject into
UPLC-MS/MS System

Chromatographic
Separation (C18)

Mass Spectrometric
Detection (MRM)

Peak Integration

Calculate Area Ratios
(Analyte / IS)

Quantify using
Calibration Curve

Click to download full resolution via product page

Caption: Workflow for quantification using Omeprazole sulfide-d3 as an internal standard.
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Application and Biological Context
Primary Application
The primary role of Omeprazole sulfide-d3 is as a stable isotope-labeled internal standard.[3]

Its use is critical in pharmacokinetic studies that require accurate measurement of Omeprazole

sulfide concentrations over time following the administration of Omeprazole. Because it co-

elutes with the unlabeled analyte and behaves similarly during sample extraction and

ionization, it effectively corrects for matrix effects and variations in instrument response, leading

to high precision and accuracy.[13]

Biological Significance
Omeprazole is metabolized in the liver primarily by cytochrome P450 enzymes, specifically

CYP2C19 and CYP3A4.[14] Omeprazole sulfide is an active metabolite formed through this

process.[1][4] Understanding the formation and clearance of this metabolite is important for

evaluating the overall disposition of the parent drug. Omeprazole sulfide itself has been

reported to be a direct-acting inhibitor of CYP2C19.[10]

Omeprazole

Omeprazole Sulfide

Metabolism (Reduction)

CYP450 Enzymes
(e.g., CYP2C19, CYP3A4)

 Catalyzes

Click to download full resolution via product page

Caption: Metabolic conversion of Omeprazole to Omeprazole Sulfide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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